Cas no 2172496-84-1 (2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid)

• Product Name: 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid
• CAS No: 2172496-84-1
• MF: C₂₉H₃₀N₂O₅
• MW: 486.558907985687
• CID: 6433773
• PubChem ID: 165825187
• Update Time: 2025-05-22

2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid
• 2172496-84-1
• 2-[N-benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
• EN300-1530467

• Inchi： 1S/C29H30N2O5/c1-19(28(34)31(17-27(32)33)16-21-10-4-3-5-11-21)20(2)30-29(35)36-18-26-24-14-8-6-12-22(24)23-13-7-9-15-25(23)26/h3-15,19-20,26H,16-18H2,1-2H3,(H,30,35)(H,32,33)
• InChI Key： LUJODFUEMQCQPO-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(N(CC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 486.21547206g/mol
• Monoisotopic Mass: 486.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid

Research Brief on 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid (CAS: 2172496-84-1)

The compound 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid (CAS: 2172496-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the benzyl moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS), a cornerstone technique in modern medicinal chemistry.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of modified peptides with enhanced stability and bioavailability. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. Furthermore, computational modeling studies have suggested potential interactions with biological targets, paving the way for its use in targeted drug delivery systems.

Another key area of investigation involves the compound's utility in the development of protease inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid exhibit potent inhibitory activity against specific proteases implicated in cancer and infectious diseases. These findings underscore the molecule's versatility and potential as a scaffold for designing novel therapeutics.

In addition to its applications in peptide synthesis and drug design, recent advancements have explored the compound's role in bioconjugation strategies. A 2024 report in ACS Chemical Biology detailed its use in the site-specific modification of proteins, enabling the development of next-generation biopharmaceuticals. The study emphasized the compound's compatibility with click chemistry approaches, further expanding its utility in chemical biology.

Despite these promising developments, challenges remain in scaling up the synthesis of 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid for industrial applications. Researchers are actively investigating greener and more cost-effective synthetic routes to address these limitations. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 2-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid (CAS: 2172496-84-1) represents a pivotal compound in contemporary chemical biology and pharmaceutical research. Its multifaceted applications, from peptide synthesis to drug development, highlight its importance in advancing therapeutic innovations. Continued research and development efforts are likely to unlock new possibilities for this molecule, solidifying its role in the future of medicine.